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Compound of Interest

Compound Name:
1-Amino-2-methyl-4-phenylbutan-

2-ol

Cat. No.: B1517879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-2-methyl-4-phenylbutan-2-ol is a chiral amino alcohol with potential applications in

organic synthesis and medicinal chemistry. Its structure, featuring a primary amine, a tertiary

alcohol, and a chiral center, makes it a candidate as a building block in the synthesis of more

complex molecules.[1] This guide provides a summary of its known physical characteristics,

outlines general experimental protocols for their determination, and presents a typical workflow

for the characterization of such a novel chemical entity.

Core Physical Characteristics
Experimental data for the physical characteristics of 1-Amino-2-methyl-4-phenylbutan-2-ol
are not readily available in published literature. The data presented below are primarily

computed properties obtained from chemical databases. For comparative purposes,

experimental data for the related compound lacking the amino group, 2-methyl-4-phenyl-2-

butanol, are also included.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1517879?utm_src=pdf-interest
https://www.benchchem.com/product/b1517879?utm_src=pdf-body
https://www.benchchem.com/product/b1517879
https://www.benchchem.com/product/b1517879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
1-Amino-2-methyl-
4-phenylbutan-2-ol

2-Methyl-4-phenyl-
2-butanol (for
comparison)

Data Type

Molecular Formula C₁₁H₁₇NO C₁₁H₁₆O -

Molecular Weight 179.26 g/mol [1][2] 164.24 g/mol [3][4] -

Melting Point Not available 31-33 °C[4] Experimental

Boiling Point Not available 144 °C at 85 mmHg[4] Experimental

Solubility Not available

Soluble in alcohol and

fats; slightly soluble in

water[3]

Experimental

XlogP (Computed) 1.2[2] 2.1[3] Computed

Experimental Protocols
The following are general methodologies for determining the key physical properties of a novel

compound like 1-Amino-2-methyl-4-phenylbutan-2-ol.

Melting Point Determination (for solids)
Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The tube is placed in the melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Boiling Point Determination (for liquids)
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Apparatus: Distillation apparatus or a micro boiling point apparatus.

Procedure (Distillation):

The liquid sample is placed in a distillation flask with boiling chips.

The flask is heated, and the vapor rises through a condenser.

The temperature at which the liquid and vapor are in equilibrium under a given pressure is

recorded as the boiling point. For high-boiling liquids, vacuum distillation is employed to

prevent decomposition.

Solubility Assessment
Apparatus: Vials, analytical balance, and a set of standard laboratory solvents.

Procedure:

A known mass of the compound is added to a specific volume of a solvent (e.g., water,

ethanol, acetone, dichloromethane) at a controlled temperature.

The mixture is agitated until saturation is reached.

The concentration of the dissolved compound is determined analytically (e.g., by UV-Vis

spectroscopy or HPLC after filtration).

The process is repeated with a range of polar and non-polar solvents to build a solubility

profile.

Compound Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of a

novel chemical compound.
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Caption: Workflow for Synthesis and Characterization of a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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